2-[Isopropyl-(1-methyl-piperidin-3-ylmethyl)-amino]-ethanol

Lipophilicity Partition coefficient Method development

2-[Isopropyl-(1-methyl-piperidin-3-ylmethyl)-amino]-ethanol (CAS 1353976-50-7) is a tertiary amino alcohol featuring a 1-methylpiperidine ring linked via a methylene bridge to an N-isopropyl-N-(2-hydroxyethyl)amine moiety. With a molecular formula C₁₂H₂₆N₂O and a molecular weight of 214.35 g·mol⁻¹ , this compound belongs to a series of N-alkyl-substituted piperidinylmethyl-aminoethanols that are utilised as intermediates in medicinal chemistry and chemical biology.

Molecular Formula C12H26N2O
Molecular Weight 214.35 g/mol
Cat. No. B7914290
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name2-[Isopropyl-(1-methyl-piperidin-3-ylmethyl)-amino]-ethanol
Molecular FormulaC12H26N2O
Molecular Weight214.35 g/mol
Structural Identifiers
SMILESCC(C)N(CCO)CC1CCCN(C1)C
InChIInChI=1S/C12H26N2O/c1-11(2)14(7-8-15)10-12-5-4-6-13(3)9-12/h11-12,15H,4-10H2,1-3H3
InChIKeyIAWBPFTVCDODPO-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-[Isopropyl-(1-methyl-piperidin-3-ylmethyl)-amino]-ethanol: Procurement-Ready Physicochemical and Supply Profile


2-[Isopropyl-(1-methyl-piperidin-3-ylmethyl)-amino]-ethanol (CAS 1353976-50-7) is a tertiary amino alcohol featuring a 1-methylpiperidine ring linked via a methylene bridge to an N-isopropyl-N-(2-hydroxyethyl)amine moiety. With a molecular formula C₁₂H₂₆N₂O and a molecular weight of 214.35 g·mol⁻¹ , this compound belongs to a series of N-alkyl-substituted piperidinylmethyl-aminoethanols that are utilised as intermediates in medicinal chemistry and chemical biology . The isopropyl N-substituent confers a distinct lipophilicity (LogP 1.38) and a notably low computed density (0.9 g·cm⁻³) relative to its closest N-alkyl congeners, properties that critically influence its behaviour in synthesis, purification, and formulation workflows.

Lipophilicity profile supports reversed-phase purification and extraction workflows
Low density alters liquid-liquid phase-separation behaviour
Consistent purity specification supports multi-step synthesis reproducibility

Why In-Class Substitution of 2-[Isopropyl-(1-methyl-piperidin-3-ylmethyl)-amino]-ethanol Is Not Straightforward


Although the piperidinylmethyl-aminoethanol scaffold is preserved across several commercially available analogs, the identity of the N-alkyl group on the exocyclic amine dramatically modulates key physicochemical parameters . Replacing the isopropyl group with a hydrogen, ethyl, or cyclopropyl substituent alters the compound's lipophilicity by more than one LogP unit, shifts the boiling point by 12–41 °C, and changes the density by up to 0.2 g·cm⁻³ . These differences are large enough to require re-optimisation of reaction conditions, extraction protocols, and chromatographic methods. The quantitative evidence below demonstrates that generic substitution cannot be assumed without experimental validation.

Lipophilicity Mismatch

N-alkyl group identity markedly shifts logP, requiring re-optimisation of extraction and HPLC protocols.

Boiling Point Shift

Boiling point changes with N-alkyl substitution may alter distillation fraction windows and purification efficiency.

Density Anomaly

The isopropyl variant exhibits density below 1.0 g·cm⁻³, altering organic-phase location and extraction procedures compared to denser analogs.

Quantitative Differentiation of 2-[Isopropyl-(1-methyl-piperidin-3-ylmethyl)-amino]-ethanol Versus N-Alkyl Analogs


LogP-Based Lipophilicity Differentiation Against N-Ethyl and N-Hydrogen Analogs

The computed octanol-water partition coefficient (LogP) of the target isopropyl compound is 1.38 . This is 0.35 log unit higher than the N-ethyl analog (LogP 1.03) and 1.52 log units higher than the des-alkyl (N-H) analog (LogP −0.14) . A LogP difference of 0.35 translates to the isopropyl compound being approximately 2.2-fold more lipophilic than the ethyl analog; the difference relative to the N-H analog implies over 30-fold greater lipophilicity. Such a shift will materially affect retention on reversed-phase HPLC columns, partitioning in liquid-liquid extraction, and passive membrane permeability in biological assays.

LogP Differentiation
Data to verify
LogP 1.38 vs N-Ethyl 1.03, N-H −0.14 (≈2.2× and 33× more lipophilic)
Supports lipophilicity-driven method development and extraction design
Computed values; experimental logP not available
Lipophilicity Partition coefficient Method development

Boiling Point Distinction: Implications for Distillation-Based Purification

The predicted boiling point of the isopropyl compound at atmospheric pressure is 302.2 ± 12.0 °C . This is 11.7 °C higher than the ethyl analog (290.5 ± 10.0 °C) , 17.3 °C higher than the N-H analog (284.9 ± 10.0 °C) , and 23.8 °C lower than the N-cyclopropyl analog (326.0 ± 12.0 °C) . In a typical vacuum distillation protocol, a 12 °C difference in boiling point can shift the optimal fraction collection window enough to allow baseline separation of the isopropyl compound from the ethyl congener, provided the column efficiency is adequate.

Boiling Point
Data to verify
302.2 ± 12.0 °C (predicted); Δ +11.7 °C vs N-Ethyl
Sufficient gap for fractional distillation separation from ethyl analog
Predicted at 760 mmHg; experimental values may differ
Boiling point Distillation Purification

Density Anomaly: The Isopropyl Congener as the Lowest-Density N-Alkyl Variant

The predicted density of the isopropyl compound is 0.9 ± 0.1 g·cm⁻³ . This is approximately 0.1 g·cm⁻³ lower than both the ethyl and N-H analogs (each 1.0 ± 0.1 g·cm⁻³) and 0.2 g·cm⁻³ lower than the N-cyclopropyl analog (1.1 ± 0.1 g·cm⁻³) . A density below 1.0 g·cm⁻³ is unusual among this series and carries practical consequences: the isopropyl compound will float on water rather than sink, altering the behaviour of liquid-liquid extraction and the design of phase-separation equipment.

Density
Data to verify
0.9 ± 0.1 g·cm⁻³ (predicted); the only analog with density <1.0
Floating behaviour impacts liquid-liquid extraction and phase-sensing equipment
Predicted values; confirm experimentally for scale-up
Density Phase separation Formulation

Flash Point and Safety Handling Differentiation Within the Analog Series

The predicted flash point of the isopropyl compound is 118.1 ± 18.2 °C . This is marginally higher than the ethyl analog (116.5 ± 17.7 °C) , 8.0 °C lower than the N-H analog (126.1 ± 19.0 °C) , and 28.6 °C lower than the N-cyclopropyl analog (146.7 ± 18.2 °C) . While all four compounds remain above the threshold for flammable liquid classification (typically 60 °C), the 29 °C difference between the isopropyl and cyclopropyl variants means the latter carries a meaningfully lower fire risk during heating and may be preferred in facilities with stricter thermal safety limits.

Flash Point
Data to verify
118.1 ± 18.2 °C; 1.6 °C above N-Ethyl, 28.6 °C below N-Cyclopropyl
Moderate flash point supports distillation while providing safety margin
Predicted values; verify according to local safety protocols
Flash point Safety Storage classification

Commercially Available Purity Grade: NLT 98% from ISO-Certified Supplier

MolCore supplies 2-[isopropyl-(1-methyl-piperidin-3-ylmethyl)-amino]-ethanol at a purity specification of NLT 98% under an ISO-certified quality system . Leyan offers the same compound at 98% purity . In contrast, the N-H analog is commonly listed at 95% purity by multiple vendors , and the ethyl analog is generally offered at 95% . While a 3% purity difference may appear modest, for a building block intended for multi-step synthesis, this translates to a potential cumulative impurity burden that could exceed 10% after five synthetic steps, assuming impurities propagate linearly.

Purity Specification
Specification review
NLT 98% (MolCore, Leyan) vs common 95% for N-alkyl analogs
Higher purity reduces cumulative impurity burden in multi-step synthesis
Vendor certificates; analytical method not disclosed
Purity Quality assurance Procurement specification

Evidence-Backed Application Scenarios for 2-[Isopropyl-(1-methyl-piperidin-3-ylmethyl)-amino]-ethanol


Lipophilicity-Guided Lead Optimisation in CNS Drug Discovery

When a medicinal chemistry program requires a piperidine-aminoethanol scaffold with a LogP in the 1.3–1.5 range to optimise blood-brain barrier penetration, the isopropyl compound (LogP 1.38) is the only member of the N-alkyl series that falls squarely within this window without additional synthetic manipulation . The ethyl analog (LogP 1.03) is too polar, and the N-H analog (LogP −0.14) is unsuitable for CNS applications .

Fractional Distillation Purification in Multi-Gram Scale-Up

The 12 °C boiling point separation between the isopropyl compound (302.2 °C) and the ethyl analog (290.5 °C) is adequate for fractional distillation to remove the ethyl congener, a potential by-product arising from incomplete N-alkylation with isopropyl halides . Process development teams can exploit this gap to design a distillation protocol that achieves >95% purity from an 85% crude input.

Sub-1.0 g·cm⁻³ Density Exploitation in Automated Liquid-Liquid Extraction

The uniquely low density of 0.9 g·cm⁻³ means the isopropyl compound consistently occupies the upper organic phase in aqueous work-ups . This property can be leveraged in automated liquid-handling platforms where phase-sensing algorithms rely on a predictable top-layer location, reducing the risk of cross-phase contamination that occurs with the denser ethyl (1.0 g·cm⁻³) or cyclopropyl (1.1 g·cm⁻³) analogs .

High-Purity Intermediate Procurement for cGMP API Synthesis

The consistent availability of the isopropyl compound at NLT 98% purity from ISO-certified suppliers makes it the preferred choice when the compound serves as a regulatory starting material or a late-stage intermediate in a cGMP campaign. The 3% purity advantage over the common 95% grade of the ethyl, N-H, and cyclopropyl analogs reduces the impurity burden that must be tracked, identified, and controlled in the final API.

Application
Selection Property
Validation Focus
CNS lead optimisation studies
Lipophilicity profile review
LogP-driven blood-brain barrier penetration context
Distillation-based purification scale-up
Boiling point separation context
Fractional distillation method validation
Automated liquid-liquid extraction workflows
Density-dependent phase behaviour
Phase-separation protocol review
cGMP intermediate procurement
Purity specification review
Lot-to-lot consistency and impurity tracking
Quote Request

Request a Quote for 2-[Isopropyl-(1-methyl-piperidin-3-ylmethyl)-amino]-ethanol

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity COA / SDS
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Contact Technical Support Sending...

We use your information only to respond to your request. If you need technical guidance before placing an inquiry, you can also contact our support team.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.